N-(2-bromophenyl)-N'-(5-tert-butyl-3-isoxazolyl)urea

• IUPAC Name: 1-(2-bromophenyl)-3-(5-tert-butyl-1,2-oxazol-3-yl)urea
• InChI: InChI=1S/C14H16BrN3O2/c1-14(2,3)11-8-12(18-20-11)17-13(19)16-10-7-5-4-6-9(10)15/h4-8H,1-3H3,(H2,16,17,18,19)
• InChI Key: UYTYETDWJCNCBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NC(=O)NC2=CC=CC=C2Br
• Molecular Formula: C14H16BrN3O2
• Molecular Weight: 338.20 g/mol

Description

N-(2-bromophenyl)-N'-(5-tert-butyl-3-isoxazolyl)urea, commonly known as BRP, is a chemical compound that has gained significant attention in the field of scientific research. BRP is a potent inhibitor of cell proliferation and has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

The mechanism of action of BRP involves the inhibition of protein kinase CK2, which is an important regulator of cell proliferation and survival. CK2 is overexpressed in various types of cancer and has been identified as a potential target for cancer therapy. BRP binds to the ATP-binding site of CK2 and inhibits its activity, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects
BRP has been found to have several biochemical and physiological effects. It has been shown to induce G1 cell cycle arrest, which is a critical step in the regulation of cell proliferation. BRP has also been found to inhibit the expression of cyclin D1, a protein that is involved in the regulation of the cell cycle. In addition, BRP has been found to increase the expression of p21, a protein that inhibits the activity of cyclin-dependent kinases and promotes cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of BRP is its high potency and specificity for CK2 inhibition. This makes it an ideal tool for studying the role of CK2 in cancer and other diseases. However, one of the limitations of BRP is its low solubility in water, which can make it difficult to use in certain experiments. In addition, BRP has been found to have some toxicity in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of BRP. One direction is to investigate its potential therapeutic applications in combination with other anti-cancer drugs. Another direction is to study its effects on other signaling pathways that are involved in cancer development and progression. In addition, further studies are needed to optimize the synthesis of BRP and improve its solubility and bioavailability.

Scientific Research Applications

BRP has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. BRP has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, BRP has been found to inhibit the migration and invasion of cancer cells, which are critical steps in the metastasis of cancer.